Cas no 917955-69-2 (Butanedioic acid, 2-(2-propen-1-yl)-, 1-ethyl ester)

• Product name: Butanedioic acid, 2-(2-propen-1-yl)-, 1-ethyl ester
• CAS No: 917955-69-2
• MF: C₉H₁₃O₄-
• MW: 185.19712
• CID: 781329
• PubChem ID: 71427980

Butanedioic acid, 2-(2-propen-1-yl)-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-(2-propen-1-yl)-, 1-ethyl ester
• 3-ethoxycarbonylhex-5-enoate
• DTXSID90846712
• 917955-69-2
• 3-(Ethoxycarbonyl)hex-5-enoate

• Inchi： InChI=1S/C9H14O4/c1-3-5-7(6-8(10)11)9(12)13-4-2/h3,7H,1,4-6H2,2H3,(H,10,11)/p-1
• InChI Key： CJEQZKBVYNVAQI-UHFFFAOYSA-M
• SMILES： CCOC(=O)C(CC=C)CC(=O)[O-]

Computed Properties

• Exact Mass: 185.08138389g/mol
• Monoisotopic Mass: 185.08138389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų